Cas no 1021079-31-1 (methyl 4-[2-(thiophene-2-sulfonyl)acetamido]benzoate)
methyl 4-[2-(thiophene-2-sulfonyl)acetamido]benzoate Chemical and Physical Properties
Names and Identifiers
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- XITSIJHXDDCGTK-UHFFFAOYSA-N
- methyl 4-[2-(thiophene-2-sulfonyl)acetamido]benzoate
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- Inchi: 1S/C14H13NO5S2/c1-20-14(17)10-4-6-11(7-5-10)15-12(16)9-22(18,19)13-3-2-8-21-13/h2-8H,9H2,1H3,(H,15,16)
- InChI Key: XITSIJHXDDCGTK-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(NC(CS(C2SC=CC=2)(=O)=O)=O)C=C1
methyl 4-[2-(thiophene-2-sulfonyl)acetamido]benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2986-0045-2μmol |
methyl 4-[2-(thiophene-2-sulfonyl)acetamido]benzoate |
1021079-31-1 | 90%+ | 2μl |
$57.0 | 2023-04-28 | |
| Life Chemicals | F2986-0045-5μmol |
methyl 4-[2-(thiophene-2-sulfonyl)acetamido]benzoate |
1021079-31-1 | 90%+ | 5μl |
$63.0 | 2023-04-28 | |
| Life Chemicals | F2986-0045-10μmol |
methyl 4-[2-(thiophene-2-sulfonyl)acetamido]benzoate |
1021079-31-1 | 90%+ | 10μl |
$69.0 | 2023-04-28 | |
| Life Chemicals | F2986-0045-20μmol |
methyl 4-[2-(thiophene-2-sulfonyl)acetamido]benzoate |
1021079-31-1 | 90%+ | 20μl |
$79.0 | 2023-04-28 | |
| Life Chemicals | F2986-0045-1mg |
methyl 4-[2-(thiophene-2-sulfonyl)acetamido]benzoate |
1021079-31-1 | 90%+ | 1mg |
$54.0 | 2023-04-28 | |
| Life Chemicals | F2986-0045-2mg |
methyl 4-[2-(thiophene-2-sulfonyl)acetamido]benzoate |
1021079-31-1 | 90%+ | 2mg |
$59.0 | 2023-04-28 | |
| Life Chemicals | F2986-0045-3mg |
methyl 4-[2-(thiophene-2-sulfonyl)acetamido]benzoate |
1021079-31-1 | 90%+ | 3mg |
$63.0 | 2023-04-28 | |
| Life Chemicals | F2986-0045-4mg |
methyl 4-[2-(thiophene-2-sulfonyl)acetamido]benzoate |
1021079-31-1 | 90%+ | 4mg |
$66.0 | 2023-04-28 | |
| Life Chemicals | F2986-0045-5mg |
methyl 4-[2-(thiophene-2-sulfonyl)acetamido]benzoate |
1021079-31-1 | 90%+ | 5mg |
$69.0 | 2023-04-28 | |
| Life Chemicals | F2986-0045-10mg |
methyl 4-[2-(thiophene-2-sulfonyl)acetamido]benzoate |
1021079-31-1 | 90%+ | 10mg |
$79.0 | 2023-04-28 |
methyl 4-[2-(thiophene-2-sulfonyl)acetamido]benzoate Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
Additional information on methyl 4-[2-(thiophene-2-sulfonyl)acetamido]benzoate
Methyl 4-[2-(Thiophene-2-Sulfonyl)Acetamido]Benzoate: A Comprehensive Overview
Methyl 4-[2-(Thiophene-2-sulfonyl)acetamido]benzoate, identified by the CAS number 1021079-31-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a benzoate ester group with a thiophene sulfonyl acetamide moiety. The presence of the thiophene ring introduces interesting electronic properties, making this compound a promising candidate for various applications, particularly in drug design and material science.
The synthesis of methyl 4-[2-(thiophene-2-sulfonyl)acetamido]benzoate involves a series of well-established organic reactions, including nucleophilic substitution, acylation, and esterification. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.
One of the most notable features of this compound is its potential as a building block in medicinal chemistry. The thiophene sulfonyl group is known to exhibit bioisosteric properties, which can be exploited to design bioactive molecules with improved pharmacokinetic profiles. For instance, studies have shown that derivatives of this compound can act as inhibitors of certain enzymes, making them valuable leads in the development of new therapeutic agents.
Moreover, the benzoate ester group in methyl 4-[2-(thiophene-2-sulfonyl)acetamido]benzoate contributes to its solubility and stability in various solvents, which are critical properties for drug delivery systems. Recent research has focused on modifying the ester group to enhance these characteristics further, paving the way for its use in targeted drug delivery applications.
In addition to its medicinal applications, this compound has also found relevance in materials science. The thiophene moiety imparts semiconducting properties to the molecule, making it a potential candidate for use in organic electronics. Researchers have explored its integration into thin-film transistor (TFT) devices and organic light-emitting diodes (OLEDs), where it has shown promising performance metrics.
The study of methyl 4-[2-(thiophene-2-sulfonyl)acetamido]benzoate has also led to insights into its photophysical properties. Investigations into its fluorescence behavior under different conditions have revealed potential applications in sensors and imaging technologies. Furthermore, its ability to form self-assembled monolayers (SAMs) has been leveraged in surface chemistry studies, highlighting its versatility across multiple disciplines.
From an environmental standpoint, the biodegradability and eco-friendly synthesis of this compound are areas that have garnered attention. Scientists have developed greener synthetic routes using biocatalysts and renewable feedstocks, aligning with the growing demand for sustainable chemical processes.
In conclusion, methyl 4-[2-(thiophene-2-sulfonyl)acetamido]benzoate (CAS No. 1021079-31-1) stands as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development and advanced materials.
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